Cas no 30879-49-3 (1-(5-hydroxy-2-nitro-phenyl)ethanone)

• Product Name: 1-(5-hydroxy-2-nitro-phenyl)ethanone
• CAS No: 30879-49-3
• MF: C₈H₇NO₄
• MW: 181.145482301712
• MDL: MFCD12827423
• CID: 88887
• PubChem ID: 597084
• Update Time: 2025-04-18

1-(5-hydroxy-2-nitro-phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Hydroxy-2-nitrophenyl)ethanone
• 2-Nitro-5-hydroxyacetophenone
• 5'-Hydroxy-2'-nitroacetophenone
• ethanone, 1-(5-hydroxy-2-nitrophenyl)-
• 1-(5-hydroxy-2-nitro-phenyl)ethanone
• 1-(5-hydroxy-2-nitrophenyl)ethan-1-one
• AKOS015891097
• 1-(5-Hydroxy-2-nitrophenyl)ethanone #
• PHQWMZYOGOPUIN-UHFFFAOYSA-
• SCHEMBL4456465
• MFCD12827423
• DTXSID30344464
• AMY14207
• DS-4140
• CS-0314941
• 30879-49-3
• BCP30829
• F11135
• InChI=1/C8H7NO4/c1-5(10)7-4-6(11)2-3-8(7)9(12)13/h2-4,11H,1H3
• 2'-Nitro-5'-hydroxyacetophenone
• PHQWMZYOGOPUIN-UHFFFAOYSA-N
• 1-(5-Hydroxy-2-nitrophenyl)ethanone;5'-Hydroxy-2'-nitroacetophenone;Ethanone, 1-(5-hydroxy-2-nitrophenyl)-
• DB-345354
• ALBB-023703

• MDL： MFCD12827423
• Inchi： 1S/C8H7NO4/c1-5(10)7-4-6(11)2-3-8(7)9(12)13/h2-4,11H,1H3
• InChI Key： PHQWMZYOGOPUIN-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C(C)=O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.03751
• Monoisotopic Mass: 181.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.380
• Boiling Point: 391.2 °C at 760 mmHg
• Flash Point: 391.2 °C at 760 mmHg
• Refractive Index: 1.596
• PSA: 80.44
• LogP: 2.02620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones